![molecular formula C16H18ClF3N2O2 B6057752 N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}-4,4,4-trifluorobutanamide](/img/structure/B6057752.png)
N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}-4,4,4-trifluorobutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{1-[2-(3-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinyl}-4,4,4-trifluorobutanamide, commonly known as CTB, is a chemical compound that has gained significant attention in scientific research due to its potential use as a tool for studying neuronal pathways in the brain. CTB is a fluorescent tracer that can be used to label and track specific neuronal pathways, making it a valuable tool for understanding brain function and connectivity. In
Scientific Research Applications
CTB has a wide range of scientific research applications, with its primary use being as a neuronal tracer. CTB can be injected into specific regions of the brain, where it is taken up by neurons and transported along axons to their terminal regions. This allows researchers to label and track specific neuronal pathways, providing valuable insights into brain function and connectivity. CTB has been used to study a variety of brain functions, including sensory processing, motor control, and learning and memory.
Mechanism of Action
The mechanism of action of CTB involves its ability to bind to ganglioside molecules on the surface of neurons. Gangliosides are complex molecules that play a crucial role in neuronal function, and CTB binds to specific ganglioside subtypes that are abundant in certain neuronal pathways. Once CTB binds to gangliosides, it is taken up by the neuron and transported along axons to their terminal regions, where it can be visualized using fluorescence microscopy.
Biochemical and Physiological Effects
CTB has been shown to have minimal biochemical and physiological effects on the brain. It does not alter neuronal function or cause any significant changes in brain chemistry. CTB is a safe and effective tool for studying neuronal pathways in the brain, with minimal side effects or risks.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using CTB in lab experiments is its ability to label and track specific neuronal pathways. This provides researchers with valuable insights into brain function and connectivity, which can inform the development of new treatments for neurological disorders. However, there are also limitations to using CTB in lab experiments. It is a complex molecule that requires careful synthesis and handling, and its use is limited to certain types of experiments. Additionally, CTB is not suitable for use in human subjects, as it is a research tool and not a drug.
Future Directions
There are several future directions for research involving CTB. One area of interest is the development of new fluorescent tracers that can label and track neuronal pathways with greater specificity and sensitivity. Another area of interest is the use of CTB in combination with other research tools, such as optogenetics and electrophysiology, to gain a more comprehensive understanding of brain function and connectivity. Additionally, there is potential for CTB to be used in the development of new treatments for neurological disorders, as it can provide valuable insights into the underlying mechanisms of these conditions. Overall, CTB is a valuable tool for scientific research, with significant potential for advancing our understanding of the brain and its functions.
Synthesis Methods
The synthesis of CTB involves several steps, including the reaction of 3-chlorophenethylamine with 2-oxo-pyrrolidine-5-carboxylic acid, followed by the addition of 4,4,4-trifluorobutanoyl chloride. The resulting product is purified using column chromatography to yield CTB as a white powder. The synthesis of CTB is a complex process that requires careful attention to detail to ensure a pure and high-quality product.
properties
IUPAC Name |
N-[1-[2-(3-chlorophenyl)ethyl]-5-oxopyrrolidin-3-yl]-4,4,4-trifluorobutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClF3N2O2/c17-12-3-1-2-11(8-12)5-7-22-10-13(9-15(22)24)21-14(23)4-6-16(18,19)20/h1-3,8,13H,4-7,9-10H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSYJQYJJQXNEPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CCC2=CC(=CC=C2)Cl)NC(=O)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClF3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.